molecular formula C8H11N3O5S2 B14830011 4-Cyclopropoxypyridine-2,3-disulfonamide

4-Cyclopropoxypyridine-2,3-disulfonamide

Cat. No.: B14830011
M. Wt: 293.3 g/mol
InChI Key: HYKMSYPTTSTPIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxypyridine-2,3-disulfonamide is a pyridine-derived compound featuring a cyclopropoxy substituent at the 4-position and sulfonamide groups at the 2- and 3-positions. Such structural attributes are often leveraged in medicinal chemistry for targeting enzymes or receptors, as sulfonamides are known for their bioactivity and binding specificity .

Properties

Molecular Formula

C8H11N3O5S2

Molecular Weight

293.3 g/mol

IUPAC Name

4-cyclopropyloxypyridine-2,3-disulfonamide

InChI

InChI=1S/C8H11N3O5S2/c9-17(12,13)7-6(16-5-1-2-5)3-4-11-8(7)18(10,14)15/h3-5H,1-2H2,(H2,9,12,13)(H2,10,14,15)

InChI Key

HYKMSYPTTSTPIT-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C(=NC=C2)S(=O)(=O)N)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxypyridine-2,3-disulfonamide typically involves the reaction of pyridine derivatives with sulfonamide reagents. . The reaction conditions often include mild temperatures and the presence of a base to neutralize the acidic by-products.

Industrial Production Methods

Industrial production of 4-Cyclopropoxypyridine-2,3-disulfonamide may involve large-scale synthesis using similar methods as in laboratory settings but optimized for higher yields and efficiency. This can include the use of continuous flow reactors and automated systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxypyridine-2,3-disulfonamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while substitution reactions can produce a variety of derivatives with different functional groups .

Mechanism of Action

The mechanism of action of 4-Cyclopropoxypyridine-2,3-disulfonamide involves its interaction with specific molecular targets. The sulfonamide groups can inhibit enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biochemical pathways, leading to the compound’s observed biological effects . Additionally, the pyridine ring can interact with nucleic acids and proteins, further contributing to its biological activity .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name Core Structure Substituents Functional Groups Synthesis Conditions (Inferred/Reported) Potential Applications
4-Cyclopropoxypyridine-2,3-disulfonamide Pyridine Cyclopropoxy (4-), sulfonamides (2,3) Ether, sulfonamide Alcohol solvents, catalysts (e.g., DABCO) Enzyme inhibition, catalysis
2-Chloro-6-methylpyrimidine-4-carboxylic acid Pyrimidine Chloro (2-), methyl (6-), carboxylic acid (4-) Halogen, carboxylic acid Not specified Pharmaceutical intermediate
Cyclopropanesulfonic acid derivatives Imidazo-pyrrolo-pyridines Cyclopropanesulfonamide, ethyl groups Sulfonamide, cyclopropane Patent-protected methods Kinase inhibitors, therapeutics
Poly(N-chloro-N-ethylbenzene-1,3-disulfonamide) Benzene Chloro, ethyl, disulfonamide Disulfonamide, halogen Catalyst in spiro-heterocycle synthesis Organic synthesis catalyst

Key Observations:

Core Heterocycle Differences: The pyridine core in the target compound contrasts with pyrimidine in and fused imidazo-pyrrolo-pyridines in . Pyridine’s electron-deficient nature may enhance interactions with biological targets compared to pyrimidine’s dual nitrogen atoms .

Sulfonamide Positioning and Count :

  • The dual sulfonamides in the target compound likely increase acidity (pKa ~1–2 per sulfonamide) and solubility in polar media compared to single-sulfonamide analogues. This is critical for bioavailability in drug design .
  • In , disulfonamide catalysts facilitate multicomponent reactions, implying the target compound could serve as a catalyst or ligand in similar syntheses .

Cyclopropane Substituent Effects :

  • The cyclopropoxy group (ether linkage) in the target may offer greater metabolic stability than the sulfonamide-linked cyclopropane in , which could be prone to enzymatic cleavage .
  • Cyclopropane’s rigid geometry often enhances binding affinity by pre-organizing molecular conformations, a trait shared with ’s kinase-targeting derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.